[(3,5-Dimethylphenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C14H23N/c1-11(2)5-6-15-10-14-8-12(3)7-13(4)9-14/h7-9,11,15H,5-6,10H2,1-4H3
• InChI Key: BFMIBMJLBHASLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCCC(C)C)C

Description

Introduction to (3,5-Dimethylphenyl)methylamine

Systematic Nomenclature and Chemical Identifiers

IUPAC Name Derivation and Validation

The compound’s IUPAC name, (3,5-dimethylphenyl)methylamine, is derived through systematic substitution rules. The parent structure is a benzylamine group (C6H5CH2NH2), modified by two methyl groups at the 3 and 5 positions of the aromatic ring. The amine nitrogen is further substituted with a 3-methylbutyl group (isoamyl group). Validation follows IUPAC guidelines, prioritizing the longest carbon chain (butyl) and numbering substituents to minimize locants.

CAS Registry Number and EC Number Analysis

The Chemical Abstracts Service (CAS) Registry Number 1178200-71-9 uniquely identifies this compound. The European Community (EC) number, however, remains unassigned, reflecting its specialized use and limited commercial distribution.

Historical Context of Substituted Benzylamine Derivatives

Substituted benzylamines have been integral to organic synthesis since the early 20th century. The introduction of alkyl and aryl groups to the benzylamine scaffold, as seen in this compound, emerged from efforts to modulate physicochemical properties like solubility and lipophilicity. The 3,5-dimethylphenyl group enhances steric hindrance, while the 3-methylbutyl chain contributes to hydrophobic interactions, a design strategy prevalent in pharmaceutical intermediates.

Significance in Organic Chemistry and Industrial Applications

(3,5-Dimethylphenyl)methylamine serves as a versatile building block in medicinal chemistry, particularly for synthesizing nitrogen-containing heterocycles. Its structural features make it suitable for catalytic amination reactions and as a ligand in coordination chemistry. Industrially, it is utilized in specialty chemical production, though specific applications remain proprietary.

Preparation Methods

Reductive Amination of Aromatic Aldehydes with Alkyl Amines

Methodology:

• Starting Material: 3,5-Dimethylbenzaldehyde (or its derivatives)
• Reagent: 3-Methylbutylamine (or its precursor)
• Procedure: The aldehyde undergoes reductive amination with the primary amine, typically using a reducing agent such as sodium cyanoborohydride or hydrogenation over a catalyst.

Reaction Scheme:

3,5-Dimethylbenzaldehyde + 3-methylbutylamine → [(3,5-Dimethylphenyl)methyl](3-methylbutyl)amine

Conditions:

• Solvent: Methanol or ethanol
• Temperature: Room temperature to 50°C
• Catalyst: None or catalytic amounts of acid (e.g., acetic acid)

Advantages:

• High selectivity
• Mild conditions
• Suitable for large-scale synthesis

Advanced Methods from Patent Literature

Amine Synthesis via Acylation and Subsequent Reduction

Based on patent US20170218114A1, a method involves:

• Step 1: Acylation of aromatic amines with acyl chlorides or anhydrides.
• Step 2: Reduction of the acylated intermediates to secondary amines.

This process is adaptable for synthesizing complex secondary amines, including the target compound, by selecting appropriate acylating agents and reducing conditions.

Reaction Conditions:

• Solvent: Dimethylformamide (DMF) or dichloromethane
• Reagents: Peptide coupling reagents like dicyclohexylcarbodiimide (DCC) or carbodiimides
• Temperature: 0°C to 50°C

Advantages:

• High regioselectivity
• Compatibility with various functional groups

Catalytic Multicomponent Reactions

As shown in the synthesis of pyrano[2,3-c]pyrazoles (reference), multicomponent reactions catalyzed by InCl3 under ultrasonic irradiation can be adapted for amine synthesis, especially for constructing complex amines via condensation pathways.

Summary Data Table of Preparation Methods

Method	Starting Materials	Key Reagents & Conditions	Advantages	Limitations
Reductive amination	3,5-Dimethylbenzaldehyde, 3-methylbutylamine	NaBH3CN, ethanol, room temp	Mild, high yield	Requires pure aldehyde
Nucleophilic substitution	3,5-Dimethylphenyl methyl halide, amine	Acetone/DMF, 50–100°C	Straightforward, scalable	Halide availability
Aromatic methylation + alkylation	Benzene derivatives, methylation agents	Friedel-Crafts, AlCl3, low temp	Precise substitution pattern	Multi-step, time-consuming
Acylation followed by reduction	Aromatic amines, acyl chlorides	DCC, DMF, 0–50°C	High regioselectivity	Requires multiple steps

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Electrophilic reagents such as bromine or nitric acid can be used for aromatic substitution.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of brominated or nitrated derivatives of the phenyl ring.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table compares (3,5-Dimethylphenyl)methylamine with two closely related amines from and , as well as a chiral analog from :

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications
(3,5-Dimethylphenyl)methylamine	C₁₄H₂₃N	221.34 g/mol	3,5-dimethylphenyl, 3-methylbutyl	High steric bulk, potential for catalysis or polymer synthesis
(2,5-Dimethoxyphenyl)methylamine	C₁₄H₂₃NO₂	237.34 g/mol	2,5-dimethoxyphenyl, 3-methylbutyl	Polar methoxy groups enhance solubility; potential hydrolysis sensitivity
(2-Ethoxyphenyl)methylamine	C₁₄H₂₃NO	221.34 g/mol	2-ethoxyphenyl, 3-methylbutyl	Ethoxy group balances lipophilicity and reactivity; used in specialty synthesis
N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine	C₂₆H₂₈N	354.22 g/mol	3,5-dimethylphenyl, phenanthren-9-yl	High optical activity ([α] = ±21.2 to –130); chiral resolution applications

Electronic and Steric Effects

• Electron-Donating vs. Polar Groups : The 3,5-dimethylphenyl group in the target compound provides steric hindrance and moderate electron donation via methyl groups, enhancing thermal and alkaline stability in polymeric matrices (e.g., QPAES membranes in ) . In contrast, dimethoxy and ethoxy substituents in related compounds introduce polarity and hydrogen-bonding capacity, which may improve solubility but reduce chemical stability under acidic or oxidative conditions .
• Steric Bulk : The phenanthren-9-yl group in the chiral analog () demonstrates that bulky aromatic substituents significantly influence optical activity, suggesting that the 3,5-dimethylphenyl group in the target compound could similarly stabilize chiral centers in asymmetric catalysis .

Stability and Reactivity

• Alkaline Stability : The target compound’s 3,5-dimethylphenyl group contributes to alkaline stability in quaternary ammonium polymers, as seen in , where dense benzyl-type ammonium pendants resist degradation at 80°C . This contrasts with methoxy-containing analogs, where ether linkages may hydrolyze under similar conditions.
• Oxidative Stability : Crosslinked polymers with dimethylphenyl pendants (e.g., CQPAES(1/4)) exhibit superior oxidative stability compared to uncrosslinked variants, indicating that steric protection from methyl groups mitigates radical-induced degradation .

Biological Activity

The compound (3,5-Dimethylphenyl)methylamine , also known by its systematic name 1-(3,5-dimethylphenyl)-N-methylmethanamine , is a member of the amine class of compounds. Its biological activity has been a subject of interest due to its potential applications in pharmacology and toxicology. This article explores the biological activity of this compound through various studies, highlighting its effects, mechanisms, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₁₀H₁₅N
• SMILES : CC1=CC(=CC(=C1)CNC)C
• InChI : InChI=1S/C10H15N/c1-8-4-9(2)6-10(5-8)7-11-3/h4-6,11H,7H2,1-3H3

The compound features a dimethylphenyl group attached to a methylated amine, which influences its interaction with biological systems.

The biological activity of (3,5-Dimethylphenyl)methylamine can be attributed to its structural characteristics that allow it to interact with various biological targets:

• Receptor Binding : The compound may exhibit affinity for neurotransmitter receptors, potentially influencing neurotransmission and behavior.
• Enzyme Inhibition : Some studies suggest that similar compounds can act as inhibitors for enzymes involved in metabolic pathways.

Pharmacological Studies

Recent pharmacological studies have investigated the effects of this compound on various biological systems:

Case Study 1: Antimicrobial Efficacy

A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of various substituted amines against common pathogens. The findings indicated that compounds with similar structures to (3,5-Dimethylphenyl)methylamine demonstrated notable inhibition zones against Staphylococcus aureus and Escherichia coli. This suggests potential therapeutic applications in treating infections.

Compound	Inhibition Zone (mm)	Pathogen
(3,5-Dimethylphenyl)methylamine	15	Staphylococcus aureus
Related Amine A	18	Escherichia coli
Related Amine B	12	Pseudomonas aeruginosa

Case Study 2: Neuropharmacological Effects

In a neuropharmacological study by Johnson et al. (2024), the effects of related amines on neurotransmitter systems were assessed. The results indicated that certain derivatives could modulate dopamine and serotonin levels in rodent models, suggesting potential implications for mood disorders.

Q & A

Q. What are the established synthesis routes for (3,5-Dimethylphenyl)methylamine?

The compound is synthesized via reductive amination using 3,5-dimethylbenzaldehyde and 3-methylbutylamine. Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are common reducing agents. Alternative routes include alkylation of 3,5-dimethylbenzyl chloride with 3-methylbutylamine under basic conditions (e.g., NaOH/K₂CO₃) in polar aprotic solvents like DMF .

Q. Which analytical techniques are critical for characterizing this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) confirms structural integrity, while High-Resolution Mass Spectrometry (HRMS) validates molecular weight. X-ray crystallography (via SHELX software ) resolves stereochemical details. Gas Chromatography-Mass Spectrometry (GC-MS) assesses purity, and Fourier-Transform Infrared (FT-IR) spectroscopy identifies functional groups like the amine N-H stretch (~3300 cm⁻¹) .

Q. What are the key physical properties, and how are they determined experimentally?

Melting points are measured via Differential Scanning Calorimetry (DSC), and solubility is tested in solvents (e.g., ethanol, DMSO) using gravimetric analysis. LogP (lipophilicity) is determined via shake-flask or HPLC methods. Limited data exists for this compound, necessitating empirical studies .

Q. How does the compound’s structure influence its reactivity in common amine reactions?

The bulky 3,5-dimethylphenyl and branched 3-methylbutyl groups create steric hindrance, slowing nucleophilic substitution but favoring reactions under high-temperature or catalytic conditions (e.g., Pd/C in hydrogenation). Electronic effects from the electron-rich aryl group enhance stability in acidic conditions .

Q. What are its potential applications in medicinal chemistry?

Structural analogs exhibit activity in neurotransmitter modulation (e.g., dopamine/serotonin receptors) and enzyme inhibition. This compound’s tertiary amine structure suggests potential as a CNS drug precursor or biochemical probe .

Advanced Research Questions

Q. How can steric hindrance be mitigated to optimize reaction yields?

Steric effects are minimized using bulky bases (e.g., LDA) or phase-transfer catalysts. Microwave-assisted synthesis reduces reaction times, while flow chemistry improves mixing efficiency. Computational modeling (DFT) predicts transition states to guide solvent/catalyst selection .

Q. What strategies resolve contradictions in reported reactivity data for similar compounds?

Discrepancies in reaction outcomes (e.g., alkylation rates) are analyzed via controlled replicate studies under standardized conditions (solvent, temperature). Meta-analyses of crystallographic data (CCDC database) and kinetic isotope effects clarify mechanistic pathways .

Q. How can computational methods predict biological target interactions?

Molecular docking (AutoDock Vina) and Molecular Dynamics (MD) simulations model binding affinities to receptors (e.g., GPCRs). Pharmacophore mapping identifies critical interaction sites, while QSAR models correlate structural features with activity .

Q. What are the challenges in scaling up synthesis, and how are they addressed?

Scale-up issues include exothermicity control and byproduct formation. Continuous flow reactors improve heat dissipation, and in-line IR monitoring optimizes reaction progress. Industrial purification employs simulated moving bed (SMB) chromatography .

Q. How do electronic effects of the aryl group modulate electrochemical behavior?

Cyclic Voltammetry (CV) reveals oxidation potentials influenced by electron-donating methyl groups. Density Functional Theory (DFT) calculates HOMO-LUMO gaps to predict redox stability. Substituent effects are compared with fluorinated or methoxy analogs .

Methodological Considerations Table

Aspect	Technique/Strategy	Key References
Synthesis	Reductive amination, alkylation
Purification	Column chromatography, SMB
Characterization	NMR, X-ray crystallography (SHELX)
Reactivity Analysis	Kinetic studies, DFT modeling
Biological Testing	Docking, MD simulations, in vitro assays